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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B15555778

For Researchers, Scientists, and Drug
Development Professionals

This document provides a detailed guide for the quantitative analysis of C.l. Direct Black 80
dye adsorption, a trisazo dye commonly used in the textile, paper, and leather industries.[1][2]
The protocols outlined below are designed to ensure accurate and reproducible results for
researchers investigating the efficacy of various adsorbents for the removal of this dye from
agueous solutions.

C.l. Direct Black 80 is a water-soluble, anionic dye with a complex aromatic structure.[1][3] Its
removal from wastewater is a significant environmental concern due to its resistance to natural
degradation and its potential toxicity.[4] Adsorption has proven to be a promising method for the
treatment of water contaminated with this dye.[4] This application note will detail the
experimental procedures for determining adsorption kinetics and isotherms, key parameters in
evaluating adsorbent performance.

Physicochemical Properties of C.I. Direct Black 80

A summary of the key properties of C.l. Direct Black 80 is provided in the table below.
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Property Value Reference
C.l. Name Direct Black 80 [3]

C.l. Number 31600 [2][3]

CAS Number 8003-69-8 [2][3]
Molecular Formula Cs6H23NsNaz011S3 [2][3]
Molecular Weight 908.78 g/mol [2][3]
Appearance Blue-black uniform powder [2][3]

o Soluble (forms a blue-black
Solubility in Water _ [1][2]
solution)

Experimental Workflow for Dye Adsorption Studies

The general workflow for conducting a quantitative analysis of dye adsorption involves several
key steps, from solution preparation to data analysis. The following diagram illustrates this
process.
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Preparation

Prepare Dye Stock Solution

Prepare Adsorbent

Experirnentationv
Conduct Adsorption
Experiment
(Batch or Column)

:

Vary Parameters:
pH, Dose, Time,
Concentration, Temperature

Anavlysis

Collect Samples at
Specific Time Intervals

l

Measure Dye Concentration
(e.g., UV-Vis Spectroscopy)

:

Data Analysis:
Calculate Adsorption Capacity,
Fit to Kinetic and Isotherm Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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